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Compound of Interest

Compound Name: (S)-Butyl 2-aminopropanoate

Cat. No.: B1283157

An In-depth Technical Guide to the Safety Data for (S)-Butyl 2-aminopropanoate

This technical guide provides a comprehensive overview of the safety data for (S)-Butyl 2-
aminopropanoate, intended for researchers, scientists, and professionals in drug
development. The information is compiled from various Safety Data Sheets (SDS) and
chemical information sources.

Chemical Identification

(S)-Butyl 2-aminopropanoate is a chiral building block used in the synthesis of
pharmaceuticals.[1] It is the butyl ester of the naturally occurring amino acid L-alanine.

Identifier Value Reference

Chemical Name (S)-Butyl 2-aminopropanoate [2]

Butyl (S)-2-Aminopropanoate,
Synonyms ) [3]
butyl alaninate

CAS Number 2885-02-1 [2][4][5]
Molecular Formula C7H1sNO2 [2][4][5][6]
Molecular Weight 145.20 g/mol [2][4]5][6]
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Physical and Chemical Properties

Limited data is available for the specific physical and chemical properties of (S)-Butyl 2-
aminopropanoate. The table below summarizes the available information.

Property Value Reference
Molecular Weight 145.20 g/mol [2][6]
Storage Temperature 2-8°C [2]

Hazards Identification

(S)-Butyl 2-aminopropanoate is classified as a hazardous substance. The following hazard
and precautionary statements are based on the Globally Harmonized System (GHS).

Category Information Reference
GHS Pictogram GHSO07 (Exclamation Mark) [2]
Signal Word Warning [2][3]

H315: Causes skin irritation.
H319: Causes serious eye

Hazard Statements o [3]
irritation. H335: May cause

respiratory irritation.

P261, P264, P271, P280,

P302+P352, P304+P340,

. P305+P351+P338, P312,
Precautionary Statements [3]

P332+P313, P337+P313,

P362, P403+P233, P405,

P501

A related compound, (S)-Butyl 2-aminopropanoate hydrochloride (CAS 81305-85-3), shares
similar hazard classifications.[7]

Toxicological Information
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Detailed toxicological studies for (S)-Butyl 2-aminopropanoate are not available in the

provided search results. The hazard statements indicate that the primary toxicological concerns

are irritation to the skin, eyes, and respiratory system.[3] No information was found regarding

acute toxicity (oral, dermal, inhalation), germ cell mutagenicity, carcinogenicity, or reproductive

toxicity.

First-Aid Measures

In case of exposure, immediate action is crucial. The following protocols are recommended.[3]

[8] Always consult a physician and show them the Safety Data Sheet.[3]

i Move to fresh air.
Inhalation If not breathing, give artificial respiration.

X Immediately flush skin with running water for at least 15 minutes.
Skin Contact Remove contaminated clothing.

Eye Contact Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Ingestion Dc? NOT induce_vomiting.
Rinse mouth with water.

Seek Immediate
Medical Attention

Never give anything by mouth to an unconscious person.

Click to download full resolution via product page

Caption: First-aid procedures for exposure.

Experimental Protocols: First-Aid

Detailed experimental protocols for toxicological studies are not available in the reviewed SDS

literature. However, the first-aid procedures themselves constitute a critical response protocol.
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Inhalation: If a person breathes in large amounts of the chemical, they should be moved to
fresh air immediately.[3][9] If breathing has stopped, artificial respiration should be
performed.[3][9] Medical attention should be sought as soon as possible.[3][9]

Skin Contact: Contaminated clothing should be removed promptly, and the affected skin area
should be immediately flushed with plenty of soap and water for at least 15 minutes.[3][9] If
skin irritation occurs, medical advice should be sought.[3]

Eye Contact: Eyes should be immediately flushed with running water for at least 15 minutes,
holding the eyelids open.[3] Contact lenses should be removed if present and easy to do so.
[3] Medical attention is required if eye irritation persists.[3]

Ingestion: Vomiting should not be induced without medical advice.[3] The mouth should be
rinsed with water, and medical aid should be obtained immediately.[3]

Fire-Fighting Measures

While specific data for (S)-Butyl 2-aminopropanoate is limited, general procedures for related
chemicals can be applied.

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,
or alcohol-resistant foam.[8]

Specific Hazards: Thermal decomposition may lead to the release of irritating gases and
toxic fumes, such as carbon monoxide, carbon dioxide, and nitrogen oxides.[10][11]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[10][12]

Accidental Release Measures

In the event of a spill, proper containment and cleanup are essential to prevent exposure and
environmental contamination.
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Ensure Adequate Ventilation

'

Wear Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

Soak up with inert absorbent material
(e.g., sand, vermiculite)

Collect into suitable, closed containers for disposal

Dispose of contents/container to an
approved waste disposal plant

Click to download full resolution via product page
Caption: Workflow for accidental release response.
Experimental Protocols: Accidental Release

o Personal Precautions: Avoid breathing vapors, mist, or gas.[3] Ensure adequate ventilation.
[3] Wear appropriate personal protective equipment, including gloves, protective clothing,

and eye/face protection.[3]

« Environmental Precautions: Prevent the substance from entering drains.
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e Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, vermiculite).[10]
[13] Collect the material into a suitable, closed container for disposal at an approved waste
disposal plant.[3][13]

Handling and Storage

Proper handling and storage are critical to ensure safety and maintain the chemical's integrity.

Click to download full resolution via product page

Caption: Logic for safe handling and storage.

e Precautions for Safe Handling: Avoid contact with skin, eyes, and clothing.[3] Wash hands
thoroughly after handling.[3] Use only with adequate ventilation and avoid breathing fumes.
[3] Wear suitable protective clothing, gloves, and eye/face protection.[3]

o Conditions for Safe Storage: Store in a cool, dark, and well-ventilated place under an inert
atmosphere.[2] The recommended storage temperature is between 2-8°C.[2] Keep the
container tightly closed and store in a locked-up area.[2][3]

Exposure Controls and Personal Protection

e Engineering Controls: Use only outdoors or in a well-ventilated area.[3]

» Personal Protective Equipment (PPE):

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC269482500&countryCode=US&language=en
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10458400&lang=EN
https://aksci.com/sds/9262CU_SDS.pdf
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10458400&lang=EN
https://www.benchchem.com/product/b1283157?utm_src=pdf-body-img
https://aksci.com/sds/9262CU_SDS.pdf
https://aksci.com/sds/9262CU_SDS.pdf
https://aksci.com/sds/9262CU_SDS.pdf
https://aksci.com/sds/9262CU_SDS.pdf
https://www.bldpharm.com/products/2885-02-1.html
https://www.bldpharm.com/products/2885-02-1.html
https://www.bldpharm.com/products/2885-02-1.html
https://aksci.com/sds/9262CU_SDS.pdf
https://aksci.com/sds/9262CU_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.
[12]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[3][12]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA-approved
respirator.[12]

Stability and Reactivity

o Chemical Stability: No information is available, but related compounds are stable under
normal temperatures and pressures.[12]

» Conditions to Avoid: Incompatible products, excess heat, and sources of ignition.[13][14]
e Incompatible Materials: Strong oxidizing agents, strong acids.[13]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide
(CO), carbon dioxide (C0O2), and nitrogen oxides (NOx).[11][13]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, national, and
international regulations.[3] The material should be sent to an approved waste disposal plant.
[3] Do not empty into drains.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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